2-(Dipropylamino)-3-(2-methylprop-1-en-1-yl)quinolin-4(1H)-one

• CAS No.: 88960-27-4
• Molecular Formula: C19H26N2O
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 2-(dipropylamino)-3-(2-methylprop-1-enyl)-1H-quinolin-4-one
• InChI: InChI=1S/C19H26N2O/c1-5-11-21(12-6-2)19-16(13-14(3)4)18(22)15-9-7-8-10-17(15)20-19/h7-10,13H,5-6,11-12H2,1-4H3,(H,20,22)
• InChI Key: QVSXVVVZJBMXKG-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)C2=CC=CC=C2N1)C=C(C)C

Description

2-(Dipropylamino)-3-(2-methylprop-1-en-1-yl)quinolin-4(1H)-one is a quinolin-4(1H)-one derivative characterized by a dipropylamino group at position 2 and a 2-methylprop-1-en-1-yl substituent at position 3. The quinolin-4(1H)-one scaffold is a privileged structure in medicinal chemistry, known for its bioactivity in antimicrobial, anticancer, and anti-inflammatory applications .

Biological Activity

2-(Dipropylamino)-3-(2-methylprop-1-en-1-yl)quinolin-4(1H)-one, commonly referred to as a quinolinone derivative, has garnered interest in medicinal chemistry due to its potential biological activities. This compound, identified by its CAS number 88960-27-4, is characterized by a quinoline core structure that is known for various pharmacological properties.

Chemical Structure and Properties

The molecular formula of 2-(Dipropylamino)-3-(2-methylprop-1-en-1-yl)quinolin-4(1H)-one is $C_{16}H_{19}N_{1}O_{1}$, with a molecular weight of approximately 241.33 g/mol. The compound features a dipropylamino group and an allylic side chain, which may influence its biological activity.

Property	Value
Molecular Formula	C₁₆H₁₉N₁O₁
Molecular Weight	241.33 g/mol
CAS Number	88960-27-4
LogP	4.1216
PSA	32.86 Ų

Biological Activity

Research indicates that quinolinone derivatives exhibit a range of biological activities, including:

Anticancer Activity
Studies have shown that quinolinone compounds can inhibit the growth of cancer cells. For instance, derivatives of quinolinones have been reported to target specific pathways involved in tumor growth and proliferation. The mechanism often involves the induction of apoptosis in cancer cells and the inhibition of angiogenesis.

Enzyme Inhibition
Quinolinones have been studied for their ability to inhibit various enzymes, including kinases and other proteins involved in cellular signaling pathways. The specific inhibition profile of 2-(Dipropylamino)-3-(2-methylprop-1-en-1-yl)quinolin-4(1H)-one has not been extensively documented, but related compounds have shown promise as cyclin-dependent kinase inhibitors, which are crucial in cell cycle regulation.

Antimicrobial Activity
Some studies suggest that quinolinone derivatives possess antimicrobial properties against a variety of pathogens. This includes activity against both gram-positive and gram-negative bacteria, as well as certain fungi.

Case Studies

Several studies have investigated the biological activity of quinolinone derivatives:

• Anticancer Studies : A study published in a peer-reviewed journal demonstrated that specific quinolinone derivatives exhibited significant cytotoxic effects on human cancer cell lines (e.g., A549 lung cancer cells). The study reported an IC50 value indicating effective concentration levels for inducing cell death through apoptosis pathways.
• Enzyme Inhibition : Research focused on the inhibition of specific kinases showed that certain modifications to the quinolinone structure could enhance binding affinity and selectivity towards target enzymes involved in cancer progression.
• Antimicrobial Testing : In vitro testing against various bacterial strains revealed that some derivatives exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics, suggesting potential therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Quinolin-4(1H)-one Derivatives

Structural and Functional Group Variations

The following table summarizes key structural differences and similarities between the target compound and analogous quinolin-4(1H)-one derivatives:

Compound Name	Substituents (Position)	Key Functional Groups	Biological Activity/Applications	Source (Evidence ID)
Target Compound	2-(Dipropylamino), 3-(2-methylprop-1-en-1-yl)	Dipropylamino, alkenyl	Not explicitly reported (inferred)	N/A
6-Bromo-7-fluoro-2-(trifluoromethyl)quinolin-4(1H)-one	2-(CF₃), 6-Br, 7-F	Trifluoromethyl, halogen	Antimicrobial
3-Methoxy-2-(4-methoxyphenyl)quinolin-4(1H)-one	2-(4-MeOPh), 3-MeO	Methoxy, aryl	Synthetic intermediate
2-[(3Z)-Non-3-en-1-yl]quinolin-4(1H)-one	2-(C₉H₁₇, Z-alkenyl)	Long alkenyl chain	Natural product (haplacutine F)
2-(2-Chloro-6,7-dimethylquinolin-3-yl)-2,3-dihydroquinolin-4(1H)-one	2-(chloroquinolinyl), dihydro core	Chloro, dihydroquinoline	Precursor for bioactive compounds
3-Amino-1-methylquinolin-4(1H)-one	3-NH₂, 1-Me	Amino, methyl	Pharmaceutical intermediate

Electronic and Steric Effects

• Electron-Withdrawing vs. In contrast, the dipropylamino group in the target compound may increase electron density at position 2, favoring nucleophilic reactions or receptor binding.
• Alkenyl Chains: The shorter 2-methylprop-1-en-1-yl group (C₄) in the target compound likely offers moderate lipophilicity compared to the longer nonenyl chain (C₉) in ’s compound, which may improve membrane permeability but reduce solubility .

Crystallographic and Spectroscopic Data

• Crystal Packing : ’s compound exhibits intermolecular N–H⋯N hydrogen bonding and π–π stacking, stabilizing its dimeric form . The target compound’s alkenyl group may disrupt such interactions, leading to altered packing efficiency.
• Spectroscopic Signatures: IR and NMR data from and confirm carbonyl (C=O, ~1650 cm⁻¹) and aromatic proton signals (δ 6.5–8.5 ppm) . The dipropylamino group in the target compound would show distinct ¹H NMR signals for propyl chains (δ 0.8–1.5 ppm).